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Compound of Interest

Compound Name: M 25

Cat. No.: B1150227

The designation "M 25" does not refer to a single, universally recognized chemical entity.
Instead, it is a label used across various scientific and pharmaceutical fields to denote a range
of distinct substances, from pharmaceutical drugs and biological molecules to elemental forms
and advanced nanomaterials. Without further specificity, a comprehensive technical guide on
the "chemical structure of M 25" is not feasible.

This guide aims to provide an overview of the different chemical structures and contexts
associated with the "M 25" identifier to assist researchers, scientists, and drug development
professionals in clarifying the specific compound of interest.

Pharmaceutical Formulations

In the pharmaceutical industry, "M 25" is a common imprint on various medications, where the
number typically signifies a 25 mg dosage. The active pharmaceutical ingredients (APIS) in
these formulations are chemically distinct.

o Amphetamine and Dextroamphetamine: A combination of central nervous system stimulants
used to treat ADHD and narcolepsy. The "M 25" imprint is found on 25 mg extended-release
capsules[1].

» Aspirin and Dipyridamole: A combination drug where "M 25" can refer to a formulation
containing 25 mg of aspirin and 200 mg of extended-release dipyridamole, used for stroke
prophylaxis[2].
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e Meclizine Hydrochloride: An antihistamine used to treat vertigo, motion sickness, and
nausea. A 25 mg chewable tablet is imprinted with "M 25"[3].

» Imipramine (Tofranil): A tricyclic antidepressant, with 25 mg tablets bearing the "M 25"
mark[4].

o Metoprolol and Olmesartan (Olmesar M 25): A combination antihypertensive medication
containing 25 mg of metoprolol and 20 mg of olmesartan[5].

Biochemical and Biological Entities

In the fields of biochemistry and molecular biology, "M 25" is used as a descriptor for specific
proteins and enzymes.

o CTX-M-25: A novel extended-spectrum 3-lactamase enzyme. These enzymes confer
bacterial resistance to [3-lactam antibiotics. The "25" in its name is part of a classification
system for this family of enzymes|6].

e Zea m 25: An allergenic protein, specifically a thioredoxin, found in maize (Zea mays)[7]. The
nomenclature is standard for allergens, where the first part indicates the genus and species
of the source.

e CFI(m)25: The 25-kilodalton (kDa) subunit of the human Cleavage Factor Im. This protein is
involved in the 3' processing of pre-messenger RNA (pre-mRNA)[8].

Inorganic and Materials Chemistry

In the context of inorganic chemistry and materials science, "M 25" can refer to an element, an
isotope, or a class of nanomaterials.

e Manganese (Mn): The chemical element with the atomic number 25. It is a transition metal
with various industrial and biological roles[9][10][11].

e Magnesium-25 (2°Mg): A stable isotope of the element magnesium, containing 12 protons
and 13 neutrons[12].

e Mzs Nanoclusters: A class of atomically precise metal nanoclusters with a core of 25 metal
atoms, often protected by a ligand shell. Examples include gold ([Auzs(SR)1s]~) and silver
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([Ag25(SR)18]7) nanoclusters, where 'SR’ represents a thiolate ligand. These materials are of
interest for their unique electronic and optical properties[13][14][15].

Other Contexts

The "M 25" designation has also been used in specific research contexts, such as in a study on
drug-delivery systems where "M-25" referred to particles with a 25% diltiazem content[16].
Additionally, "M 25" has been identified as a Smoothened (Smo) receptor antagonist in a
commercial product listing, though detailed chemical information is not readily available in the
provided search results[17].

To proceed with a detailed technical guide, it is imperative to identify the specific "M 25"
compound of interest. The chemical structure, properties, experimental protocols, and
associated signaling pathways are entirely dependent on which of these diverse substances is
being referenced. Researchers and professionals are encouraged to provide additional context
or a more specific name to enable a focused and accurate technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/element/Manganese
https://www.periodictable.one/element/25
https://en.wikipedia.org/wiki/Manganese
https://www.chemlin.org/isotope/magnesium-25
https://pubs.rsc.org/zh-hans/content/articlehtml/2024/cp/d4cp00789a
https://pubs.rsc.org/zh-hans/content/articlehtml/2024/cp/d4cp00789a
https://pubs.rsc.org/zh-hans/content/articlehtml/2024/cp/d4cp00789a
https://pubs.rsc.org/zh-hans/content/articlehtml/2024/cp/d4cp00789a
https://pubs.acs.org/doi/abs/10.1021/acs.jpcc.9b03455
https://www.researchgate.net/publication/363688581_Time-Dependent_Density_Functional_Theory_Studies_of_Optical_and_Electronic_Properties_of_the_M25MPA18-_M_Au_Ag_MPA_SCH2CH2COOH_Clusters
https://www.researchgate.net/publication/360826961_Ammonio_Methacrylate_Copolymer_Type_B-Diltiazem_Interactions_in_Solid_Dispersions_and_Microsponge_Drug-Delivery_Systems
https://www.targetmol.com/compound/m%2025
https://www.benchchem.com/product/b1150227#understanding-the-chemical-structure-of-m-25
https://www.benchchem.com/product/b1150227#understanding-the-chemical-structure-of-m-25
https://www.benchchem.com/product/b1150227#understanding-the-chemical-structure-of-m-25
https://www.benchchem.com/product/b1150227#understanding-the-chemical-structure-of-m-25
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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